Cas no 1438-12-6 (1-Bromo-3-methyl-2-butanol)

• Product Name: 1-Bromo-3-methyl-2-butanol
• CAS No: 1438-12-6
• MF: C₅H₁₁BrO
• MW: 167.044241189957
• MDL: MFCD20622422
• CID: 1059237
• PubChem ID: 13102052
• Update Time: 2025-04-20

1-Bromo-3-methyl-2-butanol Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-methyl-2-butanol
• 1-bromo-3-methyl-butan-2-ol
• EN300-301399
• DB-311942
• 1-bromo-3-methylbutan-2-ol
• BAA43812
• 1438-12-6
• SCHEMBL6403248

• MDL： MFCD20622422
• Inchi： 1S/C5H11BrO/c1-4(2)5(7)3-6/h4-5,7H,3H2,1-2H3
• InChI Key： BTPUKUMEVJBTRZ-UHFFFAOYSA-N
• SMILES： BrCC(C(C)C)O

Computed Properties

• Exact Mass: 165.99933g/mol
• Monoisotopic Mass: 165.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 45.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Halohydrins Bromohydrins